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Cat. No.: B091661 Get Quote

An In-depth Technical Guide to Phosphorylcholine
Chloride
Introduction

Phosphorylcholine chloride (PCC), also known as phosphocholine chloride, is an organic

chloride salt with the chemical formula C₅H₁₅ClNO₄P.[1][2] It is a zwitterionic small molecule

that constitutes the hydrophilic head group of major phospholipids found in eukaryotic cell

membranes, such as phosphatidylcholine and sphingomyelin.[3][4] Structurally, it consists of a

positively charged choline group linked to a negatively charged phosphate group.[4] Beyond its

fundamental role in cell membrane architecture, phosphorylcholine chloride is recognized for

its significant immunomodulatory properties and its presence on the surface of various

commensal and pathogenic bacteria.[3][5][6] These unique characteristics have led to its

extensive investigation and application in biomaterials, drug delivery systems, and as an

interface modification layer in advanced electronics like perovskite solar cells.[7][8] This guide

provides a comprehensive overview of the chemical properties, synthesis, biological

significance, and experimental applications of phosphorylcholine chloride for researchers

and professionals in drug development and materials science.

Chemical and Physical Properties
Phosphorylcholine chloride is a white, hygroscopic solid powder.[1] It is highly soluble in

water, with a reported solubility of 250 mg/mL, and sparingly soluble in alcohols like methanol
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and ethanol.[1][9] The compound is relatively stable under recommended storage conditions,

though it is sensitive to moisture and should be stored in a dry, inert atmosphere.[1][10]

Table 1: Physicochemical Properties of Phosphorylcholine Chloride

Property Value Reference(s)

Chemical Formula C₅H₁₅ClNO₄P [1][11]

Molecular Weight 219.60 g/mol [2][7][12]

CAS Number 107-73-3 [1][2][11]

Appearance White solid powder [1]

Melting Point 108-111 °C (decomposes) [1][9]

Boiling Point 103 °C at 12 mmHg [1][9]

Solubility in Water 250 mg/mL [1]

Storage Temperature 2-8 °C, under inert gas [10][11]

Hygroscopicity Hygroscopic [1]

Synthesis and Characterization
General Synthesis Protocol
The synthesis of phosphorylcholine chloride and its salts can be achieved through several

methods, commonly involving the phosphorylation of choline chloride. One established method

involves the reaction of choline chloride with a phosphorylating agent like phosphoric acid or

polyphosphoric acid under heat and reduced pressure.[13][14] The resulting crude

phosphorylcholine chloride is then typically purified. For the preparation of its calcium salt,

the mixture is neutralized with a calcium source such as calcium hydroxide or calcium

carbonate, followed by purification steps like distillation, crystallization, and filtration.[13][15]

A general workflow for the synthesis of phosphorylcholine chloride salts is outlined below.
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Fig. 1: General workflow for the synthesis of phosphorylcholine chloride salts.
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Spectroscopic Data
The structure of phosphorylcholine chloride and its derivatives is confirmed using standard

analytical techniques. ¹H NMR spectroscopy is a key method for characterization. For the

calcium salt in D₂O, characteristic peaks are observed around δ 4.04 ppm (multiplet, 2H), δ

3.36 ppm (triplet, 2H), and δ 2.91 ppm (singlet, 9H), corresponding to the protons on the

choline backbone.[16][17]

Biological and Pharmacological Significance
Phosphorylcholine chloride exhibits a range of important biological activities, primarily

stemming from its role as a key component of cell surfaces and its ability to modulate the

immune system.

Immunomodulatory Effects
As an antigenic component on the surface of many bacteria, phosphorylcholine can influence

host immune responses.[6][18] It has been shown to induce the production of anti-

phosphorylcholine (anti-PC) antibodies, which can play a role in protecting against certain

pathogens.[5] Furthermore, studies in mouse models have indicated that administration of

phosphorylcholine chloride can reduce atherosclerotic lesions, suggesting a potential role in

mitigating cardiovascular disease.[5]

Interaction with Receptors
Phosphorylcholine chloride has been found to activate both nicotinic and muscarinic

cholinergic neurotransmission.[5] It also stimulates the activation of α2-adrenergic receptors.[5]

These interactions highlight its influence on the peripheral autonomic nervous system, leading

to downstream effects such as an increase in plasma glucagon and choline concentrations.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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